The Synergistic Potential of GSK-J4 in Combination Cancer Therapy: A Comparative Guide

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*GSK J5 HCl*
Cat. No.:	*B607886*

Get Quote

In the landscape of oncology research, the pursuit of effective therapeutic strategies is increasingly turning towards combination therapies that can overcome drug resistance and enhance treatment efficacy. GSK-J4, a potent and selective inhibitor of the H3K27 demethylases JMJD3 (KDM6B) and UTX (KDM6A), has emerged as a promising agent in this regard. By modulating the epigenetic landscape of cancer cells, GSK-J4 can sensitize them to a variety of conventional anti-cancer agents. This guide provides an in-depth comparison of the efficacy of GSK-J4 in combination with several classes of anti-cancer drugs, supported by experimental data and detailed protocols for researchers in drug development and cancer biology.

The Rationale for Combining GSK-J4: An Epigenetic Sensitizer

GSK-J4's primary mechanism of action is the inhibition of JMJD3 and UTX, leading to an increase in the global levels of histone H3 lysine 27 trimethylation (H3K27me3).[1][2] This repressive epigenetic mark is often dysregulated in cancer, and its restoration by GSK-J4 can lead to the silencing of oncogenes, induction of apoptosis, and cell cycle arrest.[3][4][5]

© 2026 BenchChem. All rights reserved.

Crucially, these epigenetic alterations can also render cancer cells more susceptible to the cytotoxic effects of other therapeutic agents, forming the basis for synergistic combination strategies. This guide will explore the demonstrated synergy of GSK-J4 with chemotherapeutic agents, targeted therapies, and DNA damage repair inhibitors.

GSK-J4 in Combination with Platinum-Based Chemotherapy: Cisplatin

Cisplatin is a cornerstone of treatment for numerous solid tumors, inducing cell death primarily through the formation of DNA adducts. However, intrinsic and acquired resistance remains a significant clinical challenge. The combination of GSK-J4 with cisplatin has shown remarkable synergistic effects in non-small cell lung cancer (NSCLC) and osteosarcoma.[5][6]

Scientific Rationale

The synergy between GSK-J4 and cisplatin is thought to be multifactorial. By increasing H3K27me3 levels, GSK-J4 can repress the expression of genes involved in DNA repair and cell survival pathways that are often hijacked by cancer cells to evade cisplatin-induced damage. One key pathway implicated is the Wnt/β-catenin signaling pathway, which is known to contribute to cisplatin resistance.[5][7][8]

Experimental Data

Cancer Type	Cell Line(s)	GSK-J4 IC50 (48h)	Combination Effect (GSK-J4 + Cisplatin)	Reference(s)
NSCLC	A549	2.654 µmol/l	Synergistic (CI < 1)	[5]
NSCLC	H1299	4.559 µmol/l	Synergistic (CI < 1)	[5]
Osteosarcoma	143B, HOS	Not specified	Increased apoptosis and γH2AX foci	[6]

CI: Combination Index. A CI value less than 1 indicates a synergistic interaction.

© 2026 BenchChem. All rights reserved.

Mechanistic Insights: Wnt/β-catenin Pathway

The combination of GSK-J4 and cisplatin has been shown to inhibit the Wnt/β-catenin signaling pathway in NSCLC cells.[5] GSK-J4-mediated epigenetic silencing of key components of this pathway can prevent the activation of downstream targets that promote cell survival and drug resistance.

Caption: GSK-J4 and Cisplatin Synergy in the Wnt/β-catenin Pathway.

Enhancing the Efficacy of Cytosine Arabinoside in Acute Myeloid Leukemia (AML)

Cytosine arabinoside (Ara-C) is a nucleoside analog that is a mainstay in the treatment of AML. Its efficacy is often limited by resistance. GSK-J4 has demonstrated a potent synergistic effect with Ara-C in AML cells.[3][9]

Scientific Rationale

GSK-J4's ability to increase H3K27me3 leads to the transcriptional repression of key oncogenes, including the HOX gene family, which are critical for leukemogenesis and are implicated in resistance to chemotherapy.[3][9] By silencing these pro-survival genes, GSK-J4 lowers the threshold for Ara-C-induced apoptosis.

Experimental Data

Cancer Type	Cell Line	Combination Effect (GSK-J4 + Ara-C)	Key Finding	Reference(s)
AML	Kasumi-1	Synergistic (CI < 1)	Increased apoptosis and cell cycle arrest	[3][9]

CI: Combination Index.

Mechanistic Insights: HOX Gene Suppression

© 2026 BenchChem. All rights reserved.

The synergistic effect is linked to the increased enrichment of the repressive H3K27me3 mark on the promoters of HOX genes, leading to their downregulation. This disrupts critical leukemogenic pathways, rendering the cells more vulnerable to Ara-C.

Caption: GSK-J4 and Ara-C synergy through HOX gene suppression.

Overcoming Resistance in Castration-Resistant Prostate Cancer (CRPC) with Cabazitaxel

Cabazitaxel, a taxane derivative, is an important therapeutic option for CRPC. GSK-J4 has been shown to synergize with cabazitaxel, particularly in CRPC cells.[10][11]

Scientific Rationale

The synergy may arise from GSK-J4's ability to modulate the cellular response to the mitotic stress induced by cabazitaxel. Additionally, GSK-J4 may influence androgen receptor (AR) signaling, a key driver of CRPC, although the direct link to synergy with cabazitaxel requires further elucidation.[10][11][12]

Experimental Data

Cancer Type	Cell Line(s)	Combination Effect (GSK-J4 + Cabazitaxel)	Key Finding	Reference(s)
CRPC	R1-D567, CWR22Rv-1	Synergistic (CI < 1 at low doses)	Increased inhibition of proliferation	[10]

CI: Combination Index.

Mechanistic Insights

The precise mechanism is still under investigation, but it is hypothesized that GSK-J4-induced epigenetic changes increase the sensitivity of CRPC cells to the microtubule-stabilizing effects of cabazitaxel, leading to enhanced cell cycle arrest and apoptosis.

© 2026 BenchChem. All rights reserved.

A Novel Combination with Metformin in Non-Small Cell Lung Cancer (NSCLC)

Metformin, a widely used anti-diabetic drug, has gained attention for its anti-cancer properties. The combination of GSK-J4 and metformin has shown efficacy in NSCLC cell lines.[4]

Scientific Rationale

Metformin's anti-cancer effects are partly mediated through the activation of AMP-activated protein kinase (AMPK), which in turn inhibits the mTOR pathway, a central regulator of cell growth and proliferation.[2][13][14] The synergy with GSK-J4 may stem from the dual targeting of distinct but complementary pathways controlling cell metabolism and gene expression.

Experimental Data

Cancer Type	Cell Line(s)	Combination Effect (GSK-J4 + Metformin)	Key Finding	Reference(s)
NSCLC	A549, H1975, H460	Induced cell death and inhibited growth	Effective at non-toxic concentrations to normal cells	[4]

Mechanistic Insights: AMPK/mTOR Pathway

The combination of GSK-J4 and metformin likely converges on the inhibition of cell proliferation and the induction of cell death through both epigenetic reprogramming and metabolic stress.

Caption: Proposed synergistic mechanism of GSK-J4 and Metformin.

Potentiating PARP Inhibitors in Head and Neck Cancer

Poly(ADP-ribose) polymerase (PARP) inhibitors, such as olaparib, are effective in cancers with deficiencies in homologous recombination (HR) DNA repair. Recent studies have shown that GSK-J4 can sensitize HR-proficient cancer cells to PARP inhibitors.[15][16]

© 2026 BenchChem. All rights reserved.

Scientific Rationale

GSK-J4 may induce a state of "BRCAness" or HR deficiency by epigenetically silencing key HR repair genes. This renders the cancer cells reliant on PARP-mediated DNA repair, creating a synthetic lethal interaction when combined with a PARP inhibitor.[15][17]

Experimental Data

Cancer Type	Cell Line	Combination Effect (GSK-J4 + Olaparib)	Key Finding	Reference(s)
Head and Neck	FaDu	Enhanced cytotoxic effects	Increased DNA damage (γH2AX activation) and apoptosis	[15][16]

Mechanistic Insights: Induction of Homologous Recombination Deficiency

The combination of GSK-J4 and olaparib leads to a significant accumulation of DNA damage, as evidenced by increased γH2AX foci, ultimately triggering apoptosis.

Caption: Synthetic lethality with GSK-J4 and Olaparib.


Experimental Protocols

To ensure the reproducibility and validity of findings when investigating GSK-J4 combination therapies, the following standardized protocols are recommended.

Cell Viability Assay (MTT/CCK-8)

This protocol is designed to assess the cytotoxic effects of GSK-J4 in combination with other anti-cancer agents.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for Cell Viability Assay.

Step-by-Step Methodology:

- Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
- Drug Preparation: Prepare a dilution series of GSK-J4 and the partner anti-cancer agent.
- Treatment: Treat the cells with single agents and their combinations at various concentrations. Include untreated and vehicle-treated controls.
- Incubation: Incubate the plates for 24, 48, or 72 hours.
- Reagent Addition: Add MTT or CCK-8 reagent to each well and incubate according to the manufacturer's instructions.
- Absorbance Measurement: For MTT, add a solubilizing agent to dissolve the formazan crystals. Measure the absorbance at the appropriate wavelength using a microplate reader.
- Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine IC50 values and calculate the Combination Index (CI) using software like CompuSyn to assess synergy.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay quantifies the induction of apoptosis by the drug combinations.

© 2026 BenchChem. All rights reserved.

Step-by-Step Methodology:

- Cell Treatment: Treat cells with GSK-J4, the partner drug, and their combination for a predetermined time.
- Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.
- Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).
- Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
- Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay determines the effect of the drug combination on cell cycle progression.

Step-by-Step Methodology:

- Cell Treatment: Treat cells with the drug combination for the desired duration.
- Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.
- Staining: Wash the fixed cells and resuspend them in a staining solution containing Propidium Iodide (PI) and RNase A.
- Incubation: Incubate the cells to allow for DNA staining and RNA degradation.
- Flow Cytometry: Analyze the cells by flow cytometry. The DNA content, as measured by PI fluorescence, will distinguish cells in G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

The evidence presented in this guide strongly supports the potential of GSK-J4 as a synergistic partner for a range of anti-cancer agents. By targeting the epigenetic machinery of cancer cells,

© 2026 BenchChem. All rights reserved.

GSK-J4 can overcome resistance mechanisms and enhance the efficacy of existing therapies. The combinations with cisplatin, cytosine arabinoside, cabazitaxel, metformin, and PARP inhibitors have all shown promise in preclinical models.

Future research should focus on further elucidating the precise molecular mechanisms underlying these synergistic interactions and validating these findings in more complex in vivo models and eventually in clinical trials. The continued exploration of GSK-J4 in combination therapies holds the potential to open new avenues for the treatment of various malignancies.

References

- Li, Y., et al. (2018). Therapeutic potential of GSK-J4, a histone demethylase KDM6B/JMJD3 inhibitor, for acute myeloid leukemia. Journal of Hematology & Oncology, 11(1), 1-15. [Link]
- Li, Y., et al. (2018). Therapeutic potential of GSK-J4, a histone demethylase KDM6B/JMJD3 inhibitor, for acute myeloid leukemia. Journal of Hematology & Oncology, 11(1), 1-15. [Link]
- Smirnov, D. A., et al. (2017). Inhibitor of H3K27 demethylase JMJD3/UTX GSK-J4 is a potential therapeutic option for castration resistant prostate cancer. Oncotarget, 8(38), 62131–62144. [Link]
- Dalpatraj, N., et al. (2023). Combination Treatment of a Phytochemical and a Histone Demethylase Inhibitor—A Novel Approach towards Targeting TGFβ-Induced EMT, Invasion, and Migration in Prostate Cancer. International Journal of Molecular Sciences, 24(3), 1860. [Link]
- Sakagami, M., et al. (2016). Impact of H3K27 Demethylase Inhibitor GSKJ4 on NSCLC Cells Alone and in Combination with Metformin. Anticancer Research, 36(11), 6083–6092. [Link]
- Xu, D., et al. (2023). Anti-tumor effects and mechanism of the histone demethylase inhibitor GSK-J4 in non-small cell lung cancer cells. Journal of Translational Medicine, 21(1), 1-16. [Link]
- Li, Y., et al. (2018). Therapeutic potential of GSK-J4, a histone demethylase KDM6B/JMJD3 inhibitor, for acute myeloid leukemia. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved.

- Yang, F., et al. (2019). Elevated H3K27me3 levels sensitize osteosarcoma to cisplatin. Cell Death & Disease, 10(2), 1-13. [Link]
- Cui, C., et al. (2022). Metformin directly targets the H3K27me3 demethylase KDM6A/UTX. The FEBS Journal. [Link]
- Sara, J., et al. (2018). The journey of metformin from glycaemic control to mTOR inhibition and the suppression of tumour growth. Journal of Diabetes and its Complications, 32(1), 117-122. [Link]
- He, S., et al. (2022). Glycogen synthase kinase 3β inhibition synergizes with PARP inhibitors through the induction of homologous recombination deficiency in colorectal cancer. Cell Reports, 39(11), 110945. [Link]
- Joshua, A. M., et al. (2014). Effect of metformin on the activity of the mTORC1 complex in patients with type 2 diabetes. Endocrine-Related Cancer, 21(3), 437–446. [Link]
- Wang, J., et al. (2017). Combination of olaparib and radiation induces γH2AX foci formation. ResearchGate. [Link]
- Li, X., et al. (2019). Effects of cisplatin on the proliferation, invasion and apoptosis of breast cancer cells following β-catenin silencing. Oncology Letters, 18(5), 4746–4754. [Link]
- Waskow, M., et al. (2024). Triple Combinations of Histone Lysine Demethylase Inhibitors with PARP1 Inhibitor–Olaparib and Cisplatin Lead to Enhanced Cytotoxic Effects in Head and Neck Cancer Cells. International Journal of Molecular Sciences, 25(12), 6596. [Link]
- Xu, D., et al. (2023). The combination of GSK-J4 and cisplatin synergistically inhibits the proliferation of NSCLC cells. ResearchGate. [Link]
- Hawley, S. A., et al. (2010). Metformin activates AMP-activated protein kinase in primary human hepatocytes by decreasing cellular energy status. Diabetologia, 53(12), 2612–2620. [Link]

- Waskow, M., et al. (2024). Triple Combinations of Histone Lysine Demethylase Inhibitors with PARP1 Inhibitor–Olaparib and Cisplatin Lead to Enhanced Cytotoxic Effects in Head and Neck Cancer Cells. International Journal of Molecular Sciences, 25(12), 6596. [Link]

© 2026 BenchChem. All rights reserved.

- Smirnov, D. A., et al. (2017). Inhibitor of H3K27 demethylase JMJD3/UTX GSK-J4 is a potential therapeutic option for castration resistant prostate cancer. Oncotarget, 8(38), 62131–62144. [Link]
- Al-Thawadi, H. A., et al. (2022). Effect of metformin on the mTORC1 complex in patients with type 2 diabetes. Frontiers in Endocrinology, 13, 940024. [Link]
- Li, J., et al. (2022). GSK-J4, a Specific Histone Lysine Demethylase 6A Inhibitor, Ameliorates Lipotoxicity to Cardiomyocytes via Preserving H3K27 Methylation and Reducing Ferroptosis. Frontiers in Cardiovascular Medicine, 9, 868311. [Link]
- Zhai, Y., et al. (2016). Role of Wnt/β-catenin, Wnt/c-Jun N-terminal kinase and Wnt/Ca2+ pathways in cisplatin-induced chemoresistance in ovarian cancer. Molecular Medicine Reports, 14(6), 5278–5284. [Link]
- Gholami, M., et al. (2023). Western blot analysis of proteins associated with AMPK, and Akt/mTOR signaling pathways in CCRF-CEM and NALM6 cells treated with metformin. ResearchGate. [Link]
- Zhang, Y., et al. (2020). GSK-J4 induces cell cycle arrest and apoptosis via ER stress and the synergism between GSK-J4 and decitabine in acute myeloid leukemia KG-1a cells. Journal of Receptors and Signal Transduction, 40(3), 263-272. [Link]
- Watters, G. P., et al. (2021). Detection and quantification of γ-H2AX using a dissociation enhanced lanthanide fluorescence immunoassay. Scientific Reports, 11(1), 1-13. [Link]
- Kim, J. H., et al. (2018). Cisplatin, when used alone or in combination with ALPS, showed significant toxicity against A549 and H460 lung cancer cells. eScholarship.org. [Link]
- Li, H., et al. (2018). Treatment of Olarparib, Ku-55933 or their combination induced γ-H2AX foci formation. ResearchGate. [Link]

- Smirnov, D. A., et al. (2017). Inhibitor of H3K27 demethylase JMJD3/UTX GSK-J4 is a potential therapeutic option for castration resistant prostate cancer. Oncotarget, 8(38), 62131–62144. [Link]

© 2026 BenchChem. All rights reserved.

- Cui, C., et al. (2022). Metformin directly targets the H3K27me3 demethylase KDM6A/UTX. ResearchGate. [Link]
- BPS Bioscience. (n.d.). PARP1 Olaparib Competitive Inhibitor Assay Kit. BPS Bioscience. [Link]
- Lee, S. Y., et al. (2021). Metformin activates AMPK and mTOR to Inhibit RANKL-stimulated osteoclast formation. Journal of Cellular and Molecular Medicine, 25(16), 7937-7947. [Link]
- Gévry, N., et al. (2018). Effects of GSK-J4 on JMJD3 Histone Demethylase in Mouse Prostate Cancer Xenografts. Anticancer Research, 38(11), 6247–6256. [Link]
- Gholami, M., et al. (2023). Western blot analysis of proteins associated with AMPK, and Akt/mTOR signaling pathways in CCRF-CEM and NALM6 cells treated with metformin. ResearchGate. [Link]
- Reddig, A., et al. (2018). Comparison of different immunoassays for γH2AX quantification. Annals of Translational Medicine, 6(S1), S2. [Link]
- Belmonte, M., et al. (2022). JAK/BCL2 inhibition acts synergistically with LSD1 inhibitors to selectively target ETP-ALL. Leukemia, 36(12), 2845–2855. [Link]
- D'Andrea, V., et al. (2019). Scheme of the canonical Wnt signaling pathway. ResearchGate. [Link]
- An, J., et al. (2014). Bcl-2 family inhibition sensitizes human prostate cancer cells to docetaxel and promotes unexpected apoptosis under caspase-9 inhibition. Oncotarget, 5(22), 11399–11412. [Link]
- Cautivo, K. M., et al. (2016). The histone demethylase inhibitor GSK-J4 limits inflammation through the induction of a tolerogenic phenotype on DCs. Journal of Autoimmunity, 74, 119–128. [Link]
- Kim, M., et al. (2019). Oncogenic KRAS Sensitizes Lung Adenocarcinoma to GSK-J4-Induced Metabolic and Oxidative Stress. Cancer Research, 79(22), 5773–5784. [Link]

© 2026 BenchChem. All rights reserved.

- Papamichos, G., et al. (2023). Combinatorial Effects of Cisplatin and PARP Inhibitor Olaparib on Survival, Intestinal Integrity, and Microbiome Modulation in Murine Model. International Journal of Molecular Sciences, 24(21), 15893. [Link]
- van der Toom, E. E., et al. (2021). Continued Androgen Signalling Inhibition improves Cabazitaxel Efficacy in Prostate Cancer. European Urology Open Science, 33, 56–65. [Link]
- Kovacsovics-Bankowski, M., et al. (2023). The comprehensive expression of BCL2 family genes determines the prognosis of diffuse large B-cell lymphoma. Scientific Reports, 13(1), 15377. [Link]
- Yilmaz, M. T., et al. (2021). Cabazitaxel exhibits more favorable molecular changes compared to other taxanes in androgen-independent prostate cancer cells. ResearchGate. [Link]
- Girkontaite, I., et al. (2013). Highly Sensitive Automated Method for DNA Damage Assessment: Gamma-H2AX Foci Counting and Cell Cycle Sorting. PLoS ONE, 8(7), e69739. [Link]
- An, J., et al. (2014). Bcl-2 family inhibition sensitizes human prostate cancer cells to docetaxel and promotes unexpected apoptosis under caspase-9 inhibition. Oncotarget, 5(22), 11399–11412. [Link]
- Aydin, E., et al. (2020). Combined Treatment with Stattic and Docetaxel Alters the Bax/Bcl-2 Gene Expression Ratio in Human Prostate Cancer Cells. Asian Pacific Journal of Cancer Prevention, 21(2), 499–504. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. researchgate.net [researchgate.net]

- 2. The journey of metformin from glycaemic control to mTOR inhibition and the suppression of tumour growth - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Therapeutic potential of GSK-J4, a histone demethylase KDM6B/JMJD3 inhibitor, for acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. GSK-J4 induces cell cycle arrest and apoptosis via ER stress and the synergism between GSK-J4 and decitabine in acute myeloid leukemia KG-1a cells - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Elevated H3K27me3 levels sensitize osteosarcoma to cisplatin - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Role of Wnt/β-catenin, Wnt/c-Jun N-terminal kinase and Wnt/Ca2+ pathways in cisplatin-induced chemoresistance in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Effects of GSK-J4 on JMJD3 Histone Demethylase in Mouse Prostate Cancer Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Therapeutic potential of GSK-J4, a histone demethylase KDM6B/JMJD3 inhibitor, for acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Inhibitor of H3K27 demethylase JMJD3/UTX GSK-J4 is a potential therapeutic option for castration resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Wnt signaling pathway diagram | The WNT Homepage [wnt.stanford.edu]
- 12. Continued Androgen Signalling Inhibition improves Cabazitaxel Efficacy in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. endocrine-abstracts.org [endocrine-abstracts.org]
- 15. Triple Combinations of Histone Lysine Demethylase Inhibitors with PARP1 Inhibitor-Olaparib and Cisplatin Lead to Enhanced Cytotoxic Effects in Head and Neck Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Triple Combinations of Histone Lysine Demethylase Inhibitors with PARP1 Inhibitor–Olaparib and Cisplatin Lead to Enhanced Cytotoxic Effects in Head and Neck Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Glycogen synthase kinase 3β inhibition synergizes with PARP inhibitors through the induction of homologous recombination deficiency in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [The Synergistic Potential of GSK-J4 in Combination Cancer Therapy: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved.

[https://www.benchchem.com/product/b607886/docs#the-synergistic-potential-of-gsk-j4-in-combination-cancer-therapy-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check